Cas no 2310158-53-1 (4,5-dimethyl-6-{1-(1-methyl-1H-pyrazole-4-carbonyl)piperidin-4-ylmethoxy}pyrimidine)

• Product Name: 4,5-dimethyl-6-{1-(1-methyl-1H-pyrazole-4-carbonyl)piperidin-4-ylmethoxy}pyrimidine
• CAS No: 2310158-53-1
• MF: C₁₇H₂₃N₅O₂
• MW: 329.396823167801
• CID: 5327588
• Update Time: 2025-10-28

4,5-dimethyl-6-{1-(1-methyl-1H-pyrazole-4-carbonyl)piperidin-4-ylmethoxy}pyrimidine Chemical and Physical Properties

Names and Identifiers

• (4-(((5,6-dimethylpyrimidin-4-yl)oxy)methyl)piperidin-1-yl)(1-methyl-1H-pyrazol-4-yl)methanone
• [4-[(5,6-dimethylpyrimidin-4-yl)oxymethyl]piperidin-1-yl]-(1-methylpyrazol-4-yl)methanone
• 4,5-dimethyl-6-{1-(1-methyl-1H-pyrazole-4-carbonyl)piperidin-4-ylmethoxy}pyrimidine

• Inchi： 1S/C17H23N5O2/c1-12-13(2)18-11-19-16(12)24-10-14-4-6-22(7-5-14)17(23)15-8-20-21(3)9-15/h8-9,11,14H,4-7,10H2,1-3H3
• InChI Key： ZVKVBFNSUWQNJT-UHFFFAOYSA-N
• SMILES： O(C1C(C)=C(C)N=CN=1)CC1CCN(C(C2C=NN(C)C=2)=O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 427
• XLogP3: 1.5
• Topological Polar Surface Area: 73.1

Additional information on 4,5-dimethyl-6-{1-(1-methyl-1H-pyrazole-4-carbonyl)piperidin-4-ylmethoxy}pyrimidine

Exploring the Potential of 4,5-dimethyl-6-{1-(1-methyl-1H-pyrazole-4-carbonyl)piperidin-4-ylmethoxy}pyrimidine (CAS No. 2310158-53-1) in Modern Drug Discovery

In the rapidly evolving field of medicinal chemistry, 4,5-dimethyl-6-{1-(1-methyl-1H-pyrazole-4-carbonyl)piperidin-4-ylmethoxy}pyrimidine (CAS No. 2310158-53-1) has emerged as a compound of significant interest. This pyrimidine derivative, characterized by its unique structural features, is being investigated for its potential applications in drug development, particularly in targeting specific enzymatic pathways. Researchers are increasingly focusing on its molecular interactions and bioavailability, as these properties are critical for its efficacy in therapeutic contexts.

The compound's structure includes a pyrimidine core substituted with a piperidin-4-ylmethoxy group and a 1-methyl-1H-pyrazole-4-carbonyl moiety. This combination of functional groups enhances its ability to interact with biological targets, making it a promising candidate for further study. Recent advancements in computational chemistry and high-throughput screening have accelerated the exploration of its pharmacological properties, aligning with the growing demand for precision medicine and personalized therapeutics.

One of the key areas of interest is the compound's potential role in modulating kinase activity. Kinases are enzymes that play a pivotal role in cell signaling, and their dysregulation is associated with various diseases. The 4,5-dimethyl-6-{1-(1-methyl-1H-pyrazole-4-carbonyl)piperidin-4-ylmethoxy}pyrimidine scaffold has shown affinity for certain kinase targets, sparking curiosity about its applicability in oncology and inflammatory disorders. This aligns with current trends in drug repurposing and the search for novel small-molecule inhibitors.

Another aspect driving research into this compound is its synthetic accessibility. The development of efficient synthetic routes for CAS No. 2310158-53-1 has been a focus for chemists, as it enables large-scale production for preclinical and clinical studies. Innovations in green chemistry and catalytic processes have further optimized its synthesis, reducing environmental impact while maintaining high yields—a priority in today's sustainable pharmaceutical industry.

From a drug delivery perspective, the compound's lipophilicity and solubility profiles are under scrutiny. These factors influence its absorption, distribution, metabolism, and excretion (ADME) properties, which are critical for its success as a therapeutic agent. Researchers are leveraging nanotechnology and formulation science to enhance its delivery, addressing challenges such as poor bioavailability and target specificity—topics frequently searched by professionals in the field.

In the context of intellectual property and patent landscapes, 4,5-dimethyl-6-{1-(1-methyl-1H-pyrazole-4-carbonyl)piperidin-4-ylmethoxy}pyrimidine has attracted attention due to its novel structure. Pharmaceutical companies and academic institutions are actively filing patents to protect its derivatives and applications, reflecting its commercial potential. This trend underscores the importance of innovation in drug discovery and the competitive nature of the industry.

As the scientific community continues to explore the capabilities of CAS No. 2310158-53-1, collaborations between academia and industry are becoming more prevalent. Such partnerships are essential for translating laboratory findings into viable therapies, a process often referred to as bench-to-bedside research. The compound's versatility and adaptability make it a valuable asset in the quest for next-generation pharmaceuticals.

In conclusion, 4,5-dimethyl-6-{1-(1-methyl-1H-pyrazole-4-carbonyl)piperidin-4-ylmethoxy}pyrimidine represents a fascinating area of study in modern chemistry and pharmacology. Its unique structure, combined with its potential therapeutic applications, positions it as a compound worth watching in the coming years. Whether you're a researcher, a clinician, or an investor, understanding its properties and implications is crucial for staying ahead in the dynamic world of drug development.